Cas no 194021-62-0 (1,4,14-Trihydroxy-11(13)-pseudoguaien-12,6-olide; (1α,4β,5β,6β,10β)-form, 4-Ketone, 14-O-(3-methylbutanoyl))

• Product Name: 1,4,14-Trihydroxy-11(13)-pseudoguaien-12,6-olide; (1α,4β,5β,6β,10β)-form, 4-Ketone, 14-O-(3-methylbutanoyl)
• CAS No: 194021-62-0
• MF: C₂₀H₂₈O₆
• MW: 364.432726860046
• CID: 6742645
• Update Time: 2024-03-03

1,4,14-Trihydroxy-11(13)-pseudoguaien-12,6-olide; (1α,4β,5β,6β,10β)-form, 4-Ketone, 14-O-(3-methylbutanoyl) Chemical and Physical Properties

Names and Identifiers

• Ambrosanolide B
• 1,4,14-Trihydroxy-11(13)-pseudoguaien-12,6-olide; (1α,4β,5β,6β,10β)-form, 4-Ketone, 14-O-(3-methylbutanoyl)

• Inchi： 1S/C20H28O6/c1-11(2)9-16(22)25-10-13-5-6-14-12(3)18(23)26-17(14)19(4)15(21)7-8-20(13,19)24/h11,13-14,17,24H,3,5-10H2,1-2,4H3
• InChI Key： NGKFAMFILMKFJI-UHFFFAOYSA-N
• SMILES： CC(CC(OCC1C2(C(C(CC2)=O)(C)C2OC(C(C2CC1)=C)=O)O)=O)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• XLogP3: 1.301

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Ambrosanolides and secoambrosanolides